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Compound of Interest

Compound Name: 1,8-Dichloroanthraquinone

Cat. No.: B031358 Get Quote

An In-Depth Technical Guide to the Solubility of 1,8-Dichloroanthraquinone in Organic

Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,8-dichloroanthraquinone is a chlorinated derivative of anthraquinone. As an important

chemical intermediate, particularly in the synthesis of dyes and pigments, a thorough

understanding of its solubility in various organic solvents is crucial for process design, reaction

optimization, and formulation development.[1][2] This technical guide provides a

comprehensive overview of the available solubility data for 1,8-dichloroanthraquinone, details

experimental protocols for its determination, and presents a logical workflow for solubility

assessment.

Physicochemical Properties of 1,8-
Dichloroanthraquinone
A foundational understanding of the physicochemical properties of 1,8-dichloroanthraquinone
is essential for interpreting its solubility characteristics.
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Property Value Reference

Chemical Formula C₁₄H₆Cl₂O₂ [3]

Molar Mass 277.10 g/mol

Melting Point 201.5-203 °C

Appearance Yellow crystalline solid [2]

CAS Number 82-43-9 [3]

Quantitative Solubility of 1,8-Dichloroanthraquinone
Quantitative solubility data for 1,8-dichloroanthraquinone in a wide range of organic solvents

is not extensively available in published literature. However, the following data has been

compiled from available sources. For comparative purposes, solubility data for the parent

compound, 9,10-anthraquinone, and the related 1-chloroanthraquinone are also presented.

Table 1: Quantitative Solubility of 1,8-Dichloroanthraquinone

Solvent Temperature (°C) Solubility Reference

Dimethyl Sulfoxide

(DMSO)
Not Specified 11.11 mg/mL

Table 2: Qualitative Solubility of 1,8-Dichloroanthraquinone

Solvent Solubility Reference

Water Slightly soluble [2]

Acetone Soluble

Chloroform Soluble

Benzene Soluble

Hot Amyl Alcohol Soluble [4]

Hot Alcohol Slightly Soluble [4]
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Table 3: Comparative Solubility of 9,10-Anthraquinone (CAS: 84-65-1)

Solvent Temperature (°C) Solubility ( g/100g ) Reference

Ethanol (boiling) 78 2.25 [5]

Ethanol (room temp.) ~20-25 Almost insoluble [5]

Table 4: Comparative Solubility of 1-Chloroanthraquinone (CAS: 82-44-0)

Solvent Solubility Reference

Water Insoluble [4]

Hot Alcohol Slightly Soluble [4]

Nitrobenzene Soluble [4]

Hot Amyl Alcohol Soluble [4]

Benzene Soluble [4]

Dimethyl Sulfoxide (DMSO) Soluble [6]

Acetone Soluble [6]

Ethanol Soluble [6]

Experimental Protocols for Solubility Determination
The following are detailed methodologies for the experimental determination of the solubility of

1,8-dichloroanthraquinone in organic solvents.

Gravimetric Method (Shake-Flask Method)
This method is considered the "gold standard" for determining thermodynamic equilibrium

solubility.[7]

4.1.1. Principle
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An excess of the solid solute is equilibrated with a solvent at a constant temperature. The

concentration of the solute in the resulting saturated solution is then determined by weighing

the residue after solvent evaporation.[8]

4.1.2. Materials and Apparatus

1,8-dichloroanthraquinone (analytical grade)

Organic solvents (HPLC grade or equivalent)

Analytical balance (± 0.1 mg accuracy)

Thermostatic shaker or water bath

Centrifuge

Volumetric flasks and pipettes

Glass vials with screw caps

Syringe filters (chemically compatible with the solvent)

Oven or vacuum desiccator

4.1.3. Procedure

Preparation of Saturated Solution: Add an excess amount of 1,8-dichloroanthraquinone to

a glass vial containing a known volume of the organic solvent. The presence of undissolved

solid is crucial to ensure saturation.

Equilibration: Seal the vials and place them in a thermostatic shaker or water bath set to the

desired temperature. Agitate the mixture for a sufficient period (e.g., 24-48 hours) to reach

equilibrium.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the set

temperature for at least 2 hours to allow the undissolved solid to settle.
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Sample Withdrawal: Carefully withdraw a known volume of the supernatant (the clear

solution) using a pipette. To avoid transferring any solid particles, it is recommended to use a

syringe fitted with a compatible filter.

Solvent Evaporation: Transfer the collected supernatant to a pre-weighed, clean, and dry

container (e.g., a glass beaker or evaporating dish). Carefully evaporate the solvent in a

fume hood, oven at a temperature below the boiling point of the solvent and the melting point

of the solute, or under reduced pressure using a rotary evaporator.

Drying and Weighing: Once the solvent is completely removed, place the container with the

residue in a vacuum desiccator to remove any residual solvent until a constant weight is

achieved. Weigh the container with the dry solute.

Calculation: The solubility (S) is calculated using the following formula:

S (g/L) = (Mass of residue (g)) / (Volume of supernatant withdrawn (L))

UV-Vis Spectroscopic Method
This method is a rapid and convenient way to determine solubility, especially for compounds

that have a strong chromophore, such as 1,8-dichloroanthraquinone.[9]

4.2.1. Principle

The concentration of a solute in a solution can be determined by measuring its absorbance of

light at a specific wavelength and applying the Beer-Lambert Law. A calibration curve is first

established using solutions of known concentrations.

4.2.2. Materials and Apparatus

UV-Vis Spectrophotometer

Quartz cuvettes

All materials and apparatus listed for the Gravimetric Method

4.2.3. Procedure
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Determination of Maximum Wavelength (λmax): Prepare a dilute solution of 1,8-
dichloroanthraquinone in the desired solvent. Scan the solution over a range of

wavelengths (e.g., 200-800 nm) to determine the wavelength of maximum absorbance

(λmax).

Preparation of Calibration Curve:

Prepare a stock solution of 1,8-dichloroanthraquinone of a known concentration in the

chosen solvent.

Perform a series of dilutions to obtain at least five standard solutions of different, known

concentrations.

Measure the absorbance of each standard solution at the predetermined λmax.

Plot a graph of absorbance versus concentration to generate a calibration curve. The

curve should be linear, and the equation of the line (y = mx + c) should be determined.

Preparation and Analysis of Saturated Solution:

Prepare a saturated solution of 1,8-dichloroanthraquinone as described in the

Gravimetric Method (steps 1-3).

Withdraw a sample of the supernatant and dilute it with a known volume of the solvent to

bring the absorbance within the linear range of the calibration curve.

Measurement and Calculation:

Measure the absorbance of the diluted sample at λmax.

Use the equation of the calibration curve to calculate the concentration of the diluted

solution.

Calculate the concentration of the original saturated solution by multiplying the

concentration of the diluted solution by the dilution factor.

Mandatory Visualizations
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Caption: Experimental workflow for the gravimetric determination of solubility.
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Caption: Experimental workflow for the UV-Vis spectroscopic determination of solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,8-Dichloroanthraquinone, 96% | Fisher Scientific [fishersci.ca]

2. 1,8-DICHLOROANTHRAQUINONE | 82-43-9 [chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b031358?utm_src=pdf-body-img
https://www.benchchem.com/product/b031358?utm_src=pdf-body-img
https://www.benchchem.com/product/b031358?utm_src=pdf-custom-synthesis
https://www.fishersci.ca/shop/products/1-8-dichloroanthraquinone-96-thermo-scientific/p-7026999
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4104742.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. 1,8-Dichloroanthraquinone | C14H6Cl2O2 | CID 6708 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 1-Chloroanthraquinone | C14H7ClO2 | CID 6709 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. Anthraquinone - Wikipedia [en.wikipedia.org]

6. solubilityofthings.com [solubilityofthings.com]

7. benchchem.com [benchchem.com]

8. uomus.edu.iq [uomus.edu.iq]

9. longdom.org [longdom.org]

To cite this document: BenchChem. [1,8-dichloroanthraquinone solubility in organic
solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031358#1-8-dichloroanthraquinone-solubility-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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